Cas no 395639-64-2 (1-Propanone, 1-(2-bromo-4-fluorophenyl)-3-chloro-)

• Product Name: 1-Propanone, 1-(2-bromo-4-fluorophenyl)-3-chloro-
• CAS No: 395639-64-2
• MF: C₉H₇BrClFO
• MW: 265.506684541702
• CID: 1508934
• PubChem ID: 85806956
• Update Time: 2025-04-21

1-Propanone, 1-(2-bromo-4-fluorophenyl)-3-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2-bromo-4-fluorophenyl)-3-chloro-
• DTXSID801232539
• 1-(2-Bromo-4-fluorophenyl)-3-chloropropan-1-one
• 395639-64-2

• Inchi： 1S/C9H7BrClFO/c10-8-5-6(12)1-2-7(8)9(13)3-4-11/h1-2,5H,3-4H2
• InChI Key： MCNBUULKXAAOHI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(CCCl)=O)F

Computed Properties

• Exact Mass: 263.93531
• Monoisotopic Mass: 263.93528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07